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Compound of Interest

Compound Name: SMBA1

Cat. No.: B15580956 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SMBA1 (Small Molecule Bax Agonist 1) is a high-affinity and selective activator of the pro-

apoptotic protein Bax.[1][2] By binding to the S184 binding pocket of Bax, SMBA1 prevents its

phosphorylation, facilitating its insertion into the mitochondrial membrane and promoting the

release of cytochrome c, which ultimately leads to apoptosis.[1][3] This mechanism of action

makes SMBA1 a compound of significant interest in cancer research, particularly for lung

cancer and malignant glioma.[2][4] Proper preparation and storage of SMBA1 stock solutions

are crucial for obtaining reliable and reproducible experimental results. Dimethyl sulfoxide

(DMSO) is the recommended solvent for preparing SMBA1 stock solutions due to its high

solubilizing capacity for this compound.[1][3]

These application notes provide a detailed protocol for the preparation, storage, and handling

of SMBA1 stock solutions in DMSO.
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Property Value Reference

Molecular Weight 315.32 g/mol [1][3]

Formula C₂₀H₁₃NO₃ [1][3]

CAS Number 906440-37-7 [1][3]

Purity ≥98% (HPLC) [1][3]

Appearance Solid

Solubility in DMSO Up to 100 mM [1][3]

Storage Temperature -20°C [1][3][5]

Recommended SMBA1 Stock Solution Concentrations
in DMSO

Desired Stock
Concentration

Mass of SMBA1 for
1 mL

Mass of SMBA1 for
5 mL

Mass of SMBA1 for
10 mL

1 mM 0.315 mg 1.577 mg 3.153 mg

5 mM 1.577 mg 7.883 mg 15.766 mg

10 mM 3.153 mg 15.766 mg 31.532 mg

50 mM 15.766 mg 78.830 mg 157.660 mg

100 mM 31.532 mg 157.660 mg 315.320 mg
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Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Protocol for Preparing a 10 mM SMBA1 Stock Solution
in DMSO
This protocol describes the preparation of 1 mL of a 10 mM SMBA1 stock solution. The

procedure can be scaled for different volumes and concentrations using the table above.

Pre-Preparation and Calculations:

Allow the SMBA1 powder and anhydrous DMSO to equilibrate to room temperature in a

desiccator to prevent moisture absorption.

Calculate the mass of SMBA1 required. For 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L * 0.001 L * 315.32 g/mol = 3.153 mg

Weighing the Compound:

Put on appropriate PPE.

Place a sterile microcentrifuge tube on the analytical balance and tare it.

Carefully weigh 3.153 mg of SMBA1 powder directly into the tube.

Dissolving the Compound:

Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the microcentrifuge tube

containing the SMBA1 powder.

Close the tube tightly and vortex the solution for 1-2 minutes until the SMBA1 is

completely dissolved. Visually inspect the solution to ensure no solid particles remain.

Gentle warming (up to 37°C) can be applied if necessary to aid dissolution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15580956?utm_src=pdf-body
https://www.benchchem.com/product/b15580956?utm_src=pdf-body
https://www.benchchem.com/product/b15580956?utm_src=pdf-body
https://www.benchchem.com/product/b15580956?utm_src=pdf-body
https://www.benchchem.com/product/b15580956?utm_src=pdf-body
https://www.benchchem.com/product/b15580956?utm_src=pdf-body
https://www.benchchem.com/product/b15580956?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aliquoting and Storage:

Once the SMBA1 is fully dissolved, aliquot the stock solution into smaller, single-use

volumes (e.g., 10-50 µL) in sterile, clearly labeled amber or opaque microcentrifuge tubes.

This minimizes freeze-thaw cycles.

Store the aliquots at -20°C for long-term storage.

Stability and Storage Recommendations
Stock Solution Storage: SMBA1 stock solutions in DMSO should be stored at -20°C.[1][3]

For longer-term storage (months to years), -80°C is recommended.

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles, as this can lead to compound

degradation and moisture absorption by the DMSO. Aliquoting into single-use volumes is

highly recommended.

Light Sensitivity: Protect the stock solution from light by using amber or opaque tubes and

storing them in the dark.

DMSO Hygroscopicity: DMSO is hygroscopic and will readily absorb moisture from the air.

Use anhydrous DMSO and keep the container tightly sealed. The presence of water can

affect the solubility and stability of the compound.

While specific long-term stability data for SMBA1 in DMSO is not readily available, following

these best practices for storing small molecule stock solutions in DMSO will help ensure the

integrity and efficacy of the compound over time.
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Caption: Workflow for preparing SMBA1 stock solution in DMSO.
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Caption: SMBA1-mediated activation of the intrinsic apoptotic pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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